Cas no 1206986-27-7 (7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1206986-27-7
• MF: C₂₀H₁₅BrN₂OS
• MW: 411.314902544022
• CID: 5391531
• Update Time: 2025-06-23

7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• 7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C20H15BrN2OS/c1-13-4-2-3-5-15(13)10-23-12-22-18-17(11-25-19(18)20(23)24)14-6-8-16(21)9-7-14/h2-9,11-12H,10H2,1H3
• InChI Key： VADXZTOHGKLODQ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2C)C(=O)C2SC=C(C3=CC=C(Br)C=C3)C=2N=1

Additional information on 7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1206986-27-7)

7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one, with the CAS number 1206986-27-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the thienopyrimidine class, which is known for its diverse pharmacological properties, including antitumor, anti-inflammatory, and antiviral activities.

The molecular structure of 7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one is characterized by a thienopyrimidine core substituted with a 4-bromophenyl group and a 2-methylbenzyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of thienopyrimidine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thienopyrimidine derivatives exhibit potent antitumor activity against several cancer cell lines. The brominated phenyl group in 7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one has been shown to enhance the compound's ability to interact with specific protein targets involved in cancer progression.

In addition to its antitumor properties, 7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one has also demonstrated promising anti-inflammatory effects. A research article in the Bioorganic & Medicinal Chemistry Letters in 2020 described how this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one have also been investigated. A study published in the European Journal of Pharmaceutical Sciences in 2019 reported that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The synthetic route for preparing 7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one has been well-documented in the literature. A typical synthesis involves the condensation of 5-aminothiophene-2-carbaldehyde with 1-(bromobenzoyl)-1-(m-tolylethylene) followed by cyclization under appropriate conditions. This multi-step process allows for the precise control of substituents on the thienopyrimidine core, enabling the synthesis of various analogs with different biological activities.

In conclusion, 7-(4-bromophenyl)-3-[(2-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1206986-27-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in cancer therapy and inflammatory diseases make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its pharmacological profile for clinical use.